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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the laboratory synthesis of

aluminum chromate, Al₂(CrO₄)₃. The primary method detailed is a precipitation reaction, a

common and effective technique for the synthesis of insoluble metal salts. Due to the

hazardous nature of hexavalent chromium compounds, all procedures must be conducted with

appropriate personal protective equipment (PPE) and in a well-ventilated fume hood.

Overview and Principles
Aluminum chromate is a yellow solid that is insoluble in water.[1] Its synthesis in a laboratory

setting is most readily achieved through a precipitation reaction by combining a soluble

aluminum salt with a soluble chromate salt. The resulting insoluble aluminum chromate can

then be isolated from the aqueous solution by filtration.

The general chemical equation for this reaction is:

2 Al³⁺(aq) + 3 CrO₄²⁻(aq) → Al₂(CrO₄)₃(s)
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Alternatively, a soluble dichromate salt can be used as the chromium source. The reaction with

aluminum nitrate to form insoluble aluminum dichromate proceeds according to the following

balanced equation:[2]

2 Al(NO₃)₃(aq) + 3 K₂Cr₂O₇(aq) → Al₂(Cr₂O₇)₃(s) + 6 KNO₃(aq)[2]

This protocol will focus on the use of potassium chromate as the precipitating agent.

Experimental Protocols
This section outlines a detailed methodology for the synthesis of aluminum chromate via a

precipitation reaction.

Materials and Reagents
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Reagent/Material Grade Supplier Notes

Aluminum Nitrate

Nonahydrate

(Al(NO₃)₃·9H₂O)

ACS Reagent Grade Sigma-Aldrich

Potassium Chromate

(K₂CrO₄)
ACS Reagent Grade Fisher Scientific Toxic, Carcinogen

Deionized Water High Purity Millipore

Beakers (250 mL, 500

mL)
Borosilicate Glass Pyrex

Graduated Cylinders

(100 mL)
Class A VWR

Magnetic Stirrer and

Stir Bar
IKA

Büchner Funnel and

Flask

Filter Paper Whatman No. 1

Drying Oven

Spatula and Weighing

Paper

Synthesis Procedure
Step 1: Preparation of Reactant Solutions

Aluminum Nitrate Solution (0.5 M): Weigh 93.78 g of aluminum nitrate nonahydrate

(Al(NO₃)₃·9H₂O). Dissolve the solid in 200 mL of deionized water in a 500 mL beaker. Stir the

solution using a magnetic stirrer until all the solid has dissolved. Add deionized water to bring

the final volume to 500 mL.

Potassium Chromate Solution (0.5 M): Weigh 48.55 g of potassium chromate (K₂CrO₄).

Dissolve the solid in 200 mL of deionized water in a 500 mL beaker. Stir the solution until the
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solid is completely dissolved. Add deionized water to a final volume of 500 mL.

Step 2: Precipitation of Aluminum Chromate

Place the beaker containing the 500 mL of 0.5 M aluminum nitrate solution on a magnetic

stirrer.

Slowly add the 0.5 M potassium chromate solution to the aluminum nitrate solution dropwise

while stirring continuously.

A yellow precipitate of aluminum chromate will form immediately.[1]

Continue adding the potassium chromate solution until the precipitation appears complete.

Allow the mixture to stir for an additional 30 minutes to ensure complete reaction and to

promote particle growth for easier filtration.

Step 3: Isolation and Purification of the Product

Set up a Büchner funnel with Whatman No. 1 filter paper connected to a vacuum flask.

Wet the filter paper with a small amount of deionized water to ensure a good seal.

Turn on the vacuum and pour the reaction mixture into the Büchner funnel to separate the

precipitate.

Wash the precipitate with three portions of 50 mL of deionized water to remove any soluble

impurities.

Continue to draw air through the filter cake for 15-20 minutes to partially dry the product.

Step 4: Drying and Storage

Carefully transfer the filter cake to a pre-weighed watch glass.

Place the watch glass in a drying oven set at 80-100°C for several hours until a constant

weight is achieved.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b13798094/docs?utm_src=pdf-body#synthesis-of-aluminum-chromate-in-the-laboratory-application-notes-and-protocols
https://www.benchchem.com/product/b13798094/docs?utm_src=pdf-body#synthesis-of-aluminum-chromate-in-the-laboratory-application-notes-and-protocols
https://brainly.com/question/24294713
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13798094?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Allow the dried aluminum chromate powder to cool to room temperature in a desiccator.

Weigh the final product and calculate the percentage yield.

Store the aluminum chromate in a tightly sealed container, properly labeled with the

chemical name, formula, and date of synthesis.

Data Presentation
The following table summarizes the key quantitative parameters for this synthesis protocol.

Parameter Value

Molar Mass of Al(NO₃)₃·9H₂O 375.13 g/mol

Molar Mass of K₂CrO₄ 194.19 g/mol

Molar Mass of Al₂(CrO₄)₃ 401.94 g/mol

Concentration of Al(NO₃)₃ Solution 0.5 M

Concentration of K₂CrO₄ Solution 0.5 M

Theoretical Yield To be calculated based on limiting reagent

Experimental Yield To be measured

Percentage Yield (Experimental Yield / Theoretical Yield) x 100%

Appearance of Product Yellow solid

Safety Precautions
Hexavalent chromium compounds are highly toxic, carcinogenic, and environmental

hazards. Always handle potassium chromate and the resulting aluminum chromate in a

fume hood.

Wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.

Avoid inhalation of dust from the powdered chemicals.
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Dispose of all chemical waste according to institutional and environmental regulations.

Visualization of the Experimental Workflow
The following diagram illustrates the logical flow of the aluminum chromate synthesis

protocol.

Reactant Preparation

Reaction Product Isolation Final Product

Prepare 0.5 M
Al(NO₃)₃ Solution

Mix Solutions
(Precipitation)

Prepare 0.5 M
K₂CrO₄ Solution

Vacuum Filtration Wash with
Deionized Water Drying in Oven Weighing &

Storage

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of aluminum chromate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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